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Compound of Interest

Compound Name: Paclitaxel C

Cat. No.: B15556868 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Paclitaxel, a potent anti-mitotic agent originally isolated from the bark of the Pacific yew tree

(Taxus brevifolia), is a cornerstone of chemotherapy regimens for various cancers, including

ovarian, breast, and lung cancer.[1][2] Its therapeutic efficacy is closely linked to its

concentration in biological matrices. Therefore, accurate and reliable quantification of paclitaxel

in pharmaceutical formulations and biological samples is critical for pharmacokinetic studies,

therapeutic drug monitoring, and quality control. This document provides detailed application

notes and protocols for the most common analytical techniques used for paclitaxel

quantification: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid

Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked

Immunosorbent Assay (ELISA).

While the initial request specified "Paclitaxel C," this is not a standard nomenclature for a

paclitaxel analogue. This document will focus on the quantification of paclitaxel itself, with the

understanding that these methods can often be adapted for its various analogues.

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
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HPLC-UV is a widely used, robust, and cost-effective method for the quantification of paclitaxel

in pharmaceutical dosage forms and, with appropriate sample preparation, in biological fluids.

[1][3] The principle involves separating paclitaxel from other components in a sample using a

reversed-phase column, followed by detection based on its ultraviolet absorbance, typically at

227 nm.[4]

Quantitative Data Summary
Parameter HPLC-UV Method 1 HPLC-UV Method 2 HPLC-UV Method 3

Linearity Range 20 - 100 µg/mL
0.25 - 10 µg/mL

(Plasma)
2.5 - 100 µg/mL

Correlation Coefficient

(r²)
0.999 >0.99 >0.999

Limit of Detection

(LOD)
1.57 µg/mL 70 ng/mL (Plasma) 0.1638 µg/mL

Limit of Quantification

(LOQ)
4.76 µg/mL 0.25 µg/mL (Plasma) 0.4964 µg/mL

Accuracy (%

Recovery)
98.58% - 99.33% Not explicitly stated 98% - 101%

Precision (%RSD) <2% <15% 0.06% - 0.68%

Reference [4] [5] [6]

Experimental Protocol: Quantification of Paclitaxel in a
Pharmaceutical Formulation
This protocol is adapted from a validated RP-HPLC method.[4]

1. Materials and Reagents:

Paclitaxel reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)
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Water (HPLC grade)

Symmetry C18 column (5 µm, 4.6 x 250 mm) or equivalent

0.2 µm syringe filters

2. Instrumentation:

HPLC system with a UV detector, pump, and autosampler

Data acquisition and processing software (e.g., Empower 2)

3. Chromatographic Conditions:

Mobile Phase: Acetonitrile:Methanol (60:40 v/v)

Flow Rate: 1.0 mL/min

Column Temperature: Ambient

Detection Wavelength: 227 nm

Injection Volume: 20 µL

Run Time: Approximately 10 minutes

4. Standard Solution Preparation:

Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of paclitaxel reference

standard in 100 mL of the mobile phase.

Working Standard Solutions: Prepare a series of dilutions from the stock solution to create

calibration standards ranging from 20 µg/mL to 100 µg/mL.[4]

5. Sample Preparation:

For a liquid formulation, accurately dilute the sample with the mobile phase to fall within the

calibration range.
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For a solid formulation, accurately weigh and dissolve the powdered sample in the mobile

phase, sonicate to ensure complete dissolution, and dilute as necessary.

Filter all samples and standards through a 0.2 µm syringe filter before injection.

6. Data Analysis:

Construct a calibration curve by plotting the peak area of the paclitaxel standards against

their known concentrations.

Determine the concentration of paclitaxel in the samples by interpolating their peak areas

from the calibration curve.
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Preparation

HPLC Analysis

Data Analysis
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

Plasma Sample + Internal Standard

Liquid-Liquid Extraction (TBME)

Evaporation and Reconstitution

Inject Reconstituted Sample

LC Separation (C18 Column)

MS/MS Detection (ESI+, SRM)

Calculate Peak Area Ratios

Construct Calibration Curve

Quantify Paclitaxel
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Plate Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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